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Compound of Interest

Compound Name: JBJ-07-149

Cat. No.: B15613221

Get Quote

For Research Use Only. Not for use in humans or animals.

This document provides critical safety and logistical guidance for the handling and disposal of

JBJ-07-149, a potent inhibitor of the Epidermal Growth Factor Receptor (EGFR), specifically

targeting the L858R/T790M mutant.[1][2][3] Given the absence of a specific Safety Data Sheet

(SDS) in publicly available resources, the following procedures are based on established best

practices for the management of hazardous chemical waste and potent small molecule kinase

inhibitors in a laboratory setting.[4][5][6] Researchers must always consult and adhere to their

institution's Environmental Health and Safety (EHS) guidelines and local regulations.[7][8]

Quantitative Data Summary
The following table summarizes the available quantitative data for JBJ-07-149.
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Property Value Source(s)

Molecular Formula C₂₈H₂₆N₆O₂S [3]

Molecular Weight 510.61 g/mol [3]

IC₅₀ (EGFR L858R/T790M) 1.1 nM [1][2][3]

IC₅₀ (Ba/F3 cell proliferation) 4.9 µM (without Cetuximab) [1][2][3]

IC₅₀ (Ba/F3 cell proliferation) 0.148 µM (with Cetuximab) [1][2][3]

Proper Disposal Procedures for JBJ-07-149
As a potent kinase inhibitor, all waste materials contaminated with JBJ-07-149 must be treated

as hazardous chemical waste.[4][5][6] Adherence to strict disposal protocols is essential to

ensure personnel safety and environmental protection.

Step-by-Step Disposal Protocol
Waste Segregation:

Solid Waste: All materials that have come into direct contact with JBJ-07-149, including

personal protective equipment (gloves, disposable lab coats), pipette tips, vials, and

contaminated bench paper, must be collected as solid hazardous waste.[4][6][9]

Liquid Waste: Unused solutions containing JBJ-07-149, including stock solutions (e.g., in

DMSO) and experimental media, must be collected as liquid hazardous waste.[4][6][9] Do

not pour any solution containing JBJ-07-149 down the drain.[9]

Sharps Waste: Needles, syringes, or other contaminated sharps should be disposed of in

a designated, puncture-resistant sharps container labeled as hazardous waste.[5]

Container Management:

Use chemically compatible, leak-proof containers with secure screw-top caps for both

solid and liquid waste.
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Containers must be clearly labeled with "Hazardous Waste," the full chemical name "JBJ-
07-149," and any other constituents (e.g., DMSO).[5]

Keep waste containers closed at all times, except when adding waste.[10]

Storage:

Store waste containers in a designated and secure satellite accumulation area within the

laboratory.[11][10]

Ensure secondary containment is in place to prevent the spread of material in case of a

leak.[7]

Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the pickup and disposal of the hazardous waste.[6]

Do not attempt to dispose of this waste through standard trash or municipal services.[6]

Disposal Workflow
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Caption: Workflow for the proper disposal of JBJ-07-149 waste.
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Experimental Protocols
Cell Proliferation Assay (MTT-Based)
This protocol is a general guideline for assessing the effect of JBJ-07-149 on the proliferation

of cancer cell lines (e.g., Ba/F3 expressing EGFR L858R/T790M).

Cell Plating:

Harvest and count cells.

Seed cells in a 96-well plate at a density of 1,000 to 100,000 cells per well in 100 µL of

appropriate culture medium.[12]

Incubate the plate for 6 to 24 hours to allow cells to attach and recover.

Compound Treatment:

Prepare serial dilutions of JBJ-07-149 in culture medium.

Add the desired concentrations of JBJ-07-149 to the appropriate wells. Include vehicle

control (e.g., DMSO) wells.

Incubate the cells for the desired treatment period (e.g., 24, 48, or 72 hours).

MTT Assay:

Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well.

Incubate the plate for 2 to 4 hours at 37°C, or until a purple precipitate is visible.

Add 100 µL of detergent reagent (e.g., SDS-HCl solution) to each well to solubilize the

formazan crystals.[12]

Incubate at room temperature in the dark for at least 2 hours.

Data Acquisition:

Measure the absorbance of each well at 570 nm using a microplate reader.[12]
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Calculate the percentage of cell viability relative to the vehicle control and determine the

IC₅₀ value.

Signaling Pathway Visualization
JBJ-07-149 is an allosteric inhibitor of mutant EGFR.[13] Upon activation by ligands like EGF,

EGFR dimerizes and autophosphorylates, initiating downstream signaling cascades such as

the PI3K/Akt/mTOR and Ras/Raf/MAPK pathways, which drive cell proliferation and survival.

[14][15][16] JBJ-07-149 inhibits this process, thereby blocking these pro-survival signals.
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Caption: Simplified EGFR signaling pathway and the inhibitory action of JBJ-07-149.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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